Cas no 1490538-87-8 (1H-1,2,3-Triazole-5-carboxamide, N-[[2-(trifluoromethyl)phenyl]methyl]-)

• Product Name: 1H-1,2,3-Triazole-5-carboxamide, N-[[2-(trifluoromethyl)phenyl]methyl]-
• CAS No: 1490538-87-8
• MF: C₁₁H₉F₃N₄O
• MW: 270.210572004318
• CID: 5403673
• Update Time: 2025-05-22

1H-1,2,3-Triazole-5-carboxamide, N-[[2-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxamide, N-[[2-(trifluoromethyl)phenyl]methyl]-

• Inchi： 1S/C11H9F3N4O/c12-11(13,14)8-4-2-1-3-7(8)5-15-10(19)9-6-16-18-17-9/h1-4,6H,5H2,(H,15,19)(H,16,17,18)
• InChI Key： UNHGSRGLKOCOFO-UHFFFAOYSA-N
• SMILES： N1C(C(NCC2=CC=CC=C2C(F)(F)F)=O)=CN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1H-1,2,3-Triazole-5-carboxamide, N-[[2-(trifluoromethyl)phenyl]methyl]-

1H-1,2,3-Triazole-5-carboxamide, N-[[2-(trifluoromethyl)phenyl]methyl]

The compound with CAS No. 1490538-87-8, known as 1H-1,2,3-Triazole-5-carboxamide, N-[[2-(trifluoromethyl)phenyl]methyl], is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a triazole ring system and a trifluoromethyl-substituted phenyl group. These structural features contribute to its exceptional chemical properties and make it a valuable compound in both academic research and industrial applications.

The triazole ring system in this compound is a five-membered aromatic heterocycle containing three nitrogen atoms. This structure is known for its stability and ability to participate in various chemical reactions, making it a popular choice in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The presence of the trifluoromethyl group on the phenyl ring further enhances the compound's reactivity and selectivity in chemical transformations.

Recent studies have highlighted the potential of this compound as a building block in the development of new drug candidates. Its ability to form stable complexes with metal ions has been explored in the context of designing novel catalysts for organic synthesis. Additionally, researchers have investigated its role in the construction of bioactive molecules, where the triazole moiety plays a crucial role in modulating biological activity.

In terms of synthesis, this compound can be prepared through a variety of methods, including click chemistry reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). These methods are highly efficient and allow for the precise control of the molecular architecture, ensuring high yields and purity of the final product.

The application of this compound extends beyond traditional chemical synthesis. It has been utilized in the development of advanced materials such as polymers and nanoparticles due to its ability to undergo polymerization under specific conditions. Furthermore, its electronic properties make it a promising candidate for use in optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly influences the electron distribution within the molecule, enhancing its ability to act as an electron-deficient component in donor–acceptor interactions.

In conclusion, 1H-1,2,3-Triazole-5-carboxamide, N-[[2-(trifluoromethyl)phenyl]methyl], is a versatile compound with a wide range of applications across multiple disciplines. Its unique molecular structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing chemical science is expected to grow even further.